![molecular formula C18H20N2O3 B3907781 1-(3,4-dimethoxyphenyl)-2-(1-methyl-1H-benzimidazol-2-yl)ethanol CAS No. 337925-65-2](/img/structure/B3907781.png)
1-(3,4-dimethoxyphenyl)-2-(1-methyl-1H-benzimidazol-2-yl)ethanol
Overview
Description
1-(3,4-dimethoxyphenyl)-2-(1-methyl-1H-benzimidazol-2-yl)ethanol, also known as DMPE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPE is a white crystalline powder that is soluble in organic solvents such as ethanol and methanol.
Mechanism of Action
The mechanism of action of 1-(3,4-dimethoxyphenyl)-2-(1-methyl-1H-benzimidazol-2-yl)ethanol is not yet fully understood. However, studies have suggested that this compound may exert its biological effects through the modulation of various signaling pathways such as the NF-κB and MAPK pathways. This compound has also been found to inhibit the activity of certain enzymes such as cyclooxygenase-2 and lipoxygenase.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects in vitro and in vivo. Studies have shown that this compound can inhibit the growth and proliferation of cancer cells, induce apoptosis, and reduce oxidative stress. This compound has also been found to suppress the production of pro-inflammatory cytokines and chemokines, and inhibit the activation of immune cells such as macrophages and T cells.
Advantages and Limitations for Lab Experiments
1-(3,4-dimethoxyphenyl)-2-(1-methyl-1H-benzimidazol-2-yl)ethanol has several advantages for use in lab experiments. It is relatively easy to synthesize, and its chemical properties make it suitable for use in various assays such as cell viability assays and enzyme activity assays. However, this compound has some limitations such as its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on 1-(3,4-dimethoxyphenyl)-2-(1-methyl-1H-benzimidazol-2-yl)ethanol. One potential area of research is the development of this compound-based drug delivery systems for targeted cancer therapy. Another area of research is the investigation of the potential use of this compound as a natural antioxidant in food and cosmetic industries. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Scientific Research Applications
1-(3,4-dimethoxyphenyl)-2-(1-methyl-1H-benzimidazol-2-yl)ethanol has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has been found to exhibit anti-inflammatory, antioxidant, and anticancer activities. This compound has also been investigated for its potential use as a drug delivery system due to its ability to form micelles in aqueous solutions.
Properties
IUPAC Name |
1-(3,4-dimethoxyphenyl)-2-(1-methylbenzimidazol-2-yl)ethanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O3/c1-20-14-7-5-4-6-13(14)19-18(20)11-15(21)12-8-9-16(22-2)17(10-12)23-3/h4-10,15,21H,11H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXSAUFAZKRXJSY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N=C1CC(C3=CC(=C(C=C3)OC)OC)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201187849 | |
Record name | α-(3,4-Dimethoxyphenyl)-1-methyl-1H-benzimidazole-2-ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201187849 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
312.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
337925-65-2 | |
Record name | α-(3,4-Dimethoxyphenyl)-1-methyl-1H-benzimidazole-2-ethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=337925-65-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | α-(3,4-Dimethoxyphenyl)-1-methyl-1H-benzimidazole-2-ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201187849 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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